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Executive Summary

7-Ethyl-1-nonanol (C11H240) is a specific structural isomer of the C11 fatty alcohol family
(undecanols).[2] Unlike the linear 1-undecanol, which exhibits high crystallinity and a higher
melting point, the 7-ethyl branched isomer is characterized by a disrupted molecular packing
structure, resulting in a lower pour point and modified rheological properties.

This guide analyzes the chemical structure, synthesis pathways, and critical applications of 7-
ethyl-1-nonanol, positioning it within the broader context of "isoundecanols" used in high-
performance surfactants, lubricant esters, and plasticizers.

Part 1: Chemical Identity and Structural Logic
Structural Nomenclature

The molecule consists of a primary alcohol functional group attached to a nine-carbon
backbone, with an ethyl group substituted at the 7th carbon position.

e |[UPAC Name: 7-Ethylnonan-1-ol[1][2]

e Molecular Formula: C11H240[3]
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e Molecular Weight: 172.31 g/mol [2][3]

o Classification: Branched Primary Fatty Alcohol (C11)

Structural Visualization

The branching at the C7 position creates a "tail-end"” steric bulk. This is distinct from Guerbet
alcohols (branched at C2), as the branch is remote from the hydroxyl head group. This
remoteness allows the hydroxyl group to maintain high reactivity for derivatization (e.g.,
ethoxylation) while the tail provides steric disruption, preventing crystallization.

SMILES:CCC(CC)CCCCCCO

Key Identifiers

Parameter Value

Not widely listed as isolated pure commaodity;
CAS Number falls under generic C11 isomers (e.g., CAS 112-

42-5 for generic undecanol or mixture CAS)

Isomer specific entries vary; generic C11

PubChem CID ]

alcohol data often applied

PCFOZHPCKQPZCN-UHFFFAOYSA-N
InChl Key o

(Calculated for specific isomer)
ChemSpider Search for "7-ethylnonan-1-ol"

Part 2: Physiochemical Properties

The introduction of an ethyl group at the C7 position significantly alters the physical profile
compared to linear 1-undecanol. The following data synthesizes experimental ranges for C11
isomers and calculated values for this specific structure.

Comparative Property Table
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7-Ethyl-1-Nonanol 1-Undecanol Impact of
Property . .
(Branched) (Linear) Branching
Melting Point
Depression:
Physical State (20°C) Liquid Solid / Semi-solid Branching disrupts

crystal lattice

formation.

Critical for cold-flow
Melting Point <-15°C (Predicted) 11-19°C applications
(lubricants).

Reduced Van der
~230-235°C 243°C Waals interactions
lower BP slightly.

Boiling Point (760
mmHgQ)

Slight increase in
) density due to
Density (20°C) 0.830-0.835 g/mL 0.827 g/mL
compact globular

shape.

Hydrophobicity
. dominates; branching
Water Solubility Insoluble (<100 mg/L) Insoluble )
reduces micelle

packing efficiency.

Branching increases
Viscosity Higher than linear Lower internal
friction/entanglement.

LogP (Octanol/Water)

!

4.5 4.2-4.4 High lipophilicity.

Solubility and Solvent Compatibility

7-Ethyl-1-nonanol exhibits excellent solubility in non-polar organic solvents (hexane, toluene)
and polar aprotic solvents (THF, acetone). Its compatibility with mineral oils is superior to linear
alcohols, making it a preferred intermediate for oil-soluble additives.
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Part 3: Synthesis Methodologies

The industrial production of specific C11 branched alcohols typically follows the Oxo Process
(Hydroformylation) or Guerbet Chemistry. However, the specific 7-ethyl structure implies a
targeted alkene precursor.

Primary Route: Hydroformylation of Branched Decenes

The most viable industrial route involves the hydroformylation of a specific branched decene
isomer, followed by hydrogenation.

e Precursor Formation: Oligomerization of ethylene/propylene to yield 6-ethyl-1-octene (or
isomeric decenes).

» Hydroformylation (Oxo Reaction): Reaction with Syngas (CO + Hz) using a Rhodium or
Cobalt catalyst.

o Anti-Markovnikov addition leads to the terminal aldehyde.

e Hydrogenation: Reduction of the aldehyde to the alcohol.

DOT Diagram: Synthesis Pathway

The following diagram illustrates the conversion from a branched alkene to the target alcohol.

6-Ethyl-1-Octene
(Branched Decene)

Hydroformylation

7-Ethylnonanal
P .
(Intermediate) Reduction

CO + H2
(Syngas)

,,,,,, 7-Ethyl-1-Nonanol

Rh/Co Catalyst + H2 (Target Alcohol)
(High Pressure) (Hydrogenation)

Figure 1: Hydroformylation route for synthesis of 7-Ethyl-1-Nonanol

Click to download full resolution via product page
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[4]

Alternative Route: Grighard Synthesis (Lab Scale)

For high-purity analytical standards, a laboratory synthesis via Grignard reagents is preferred to
avoid isomer mixtures.

e Reactants: 1-Bromo-5-ethylheptane + Ethylene Oxide.

e Mechanism: Nucleophilic attack of the alkyl magnesium bromide on the epoxide ring extends
the chain by two carbons, yielding the primary alcohol.

Part 4: Applications and Performance
Surfactant Precursor (Ethoxylates)

When ethoxylated, 7-ethyl-1-nonanol forms non-ionic surfactants (C11-EOx).

o Wetting Speed: The branched tail prevents the formation of rigid "gel phases" in water,
leading to faster wetting times compared to linear alcohol ethoxylates.

o Foam Profile: Branched structures typically generate unstable foam lamellae, acting as low-
foaming agents suitable for industrial cleaning and textile processing.

Plasticizers

Esters of 7-ethyl-1-nonanol (e.g., with phthalic anhydride or adipic acid) are used as
plasticizers for PVC.

o Benefit: The C11 chain length offers a balance between volatility (lower than C8/C9) and
compatibility (better than C13).

e Permanence: The branched structure hinders migration of the plasticizer out of the polymer
matrix.

Lubricant Esters

Used in synthetic lubricants (polyol esters).
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e Pour Point Depressant: The ethyl branch disrupts crystallization, allowing the lubricant to
remain fluid at sub-zero temperatures.

o Hydrolytic Stability: The steric hindrance near the tail protects the ester linkage (if formed at
the head) less than C2-branched Guerbet alcohols, but still offers improved solubility in
additive packages.

Part 5: Safety and Handling (E-E-A-T)[5]

As a Senior Application Scientist, it is critical to treat "theoretical" or "isomer-specific" chemicals
with the safety protocols of their closest analogs (Generic C11 Alcohols) until specific data is
validated.

GHS Classification (Extrapolated)

» Signal Word:WARNING
e H315: Causes skin irritation.[5] (Standard for C10-C12 alcohols due to defatting action).
e H319: Causes serious eye irritation.[6][5]

e H411: Toxic to aquatic life with long-lasting effects.[7] (High logP implies bioaccumulation
potential).

Handling Protocol

o PPE: Nitrile gloves (0.11 mm min thickness), safety goggles, and lab coat.

o Ventilation: Use in a fume hood. While volatility is low (BP >200°C), aerosols can be
irritating.

o Spill Management: Absorb with inert material (vermiculite). Do not flush into surface water.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Contact our Ph.D. Support Team for a compatibility check
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